3-((4-Amino-3-(5,10-dihydro-5,10-dioxoanthra(2,3-d)oxazol-2-yl)-9,10-dihydro-9,10-dioxo-1-anthryl)amino)naphth(2,3-f)quinoxaline-2,7,12(1H)-trione

• CAS No.: 85702-63-2
• Molecular Formula: C45H21N5O8
• Molecular Weight: 759.7 g/mol
• IUPAC Name: 3-[[4-amino-3-(5,10-dioxonaphtho[2,3-f][1,3]benzoxazol-2-yl)-9,10-dioxoanthracen-1-yl]amino]-1H-naphtho[2,3-h]quinoxaline-2,7,12-trione
• InChI: InChI=1S/C45H21N5O8/c46-35-27(45-49-29-15-25-26(17-31(29)58-45)39(53)19-8-2-1-7-18(19)38(25)52)16-30(33-34(35)42(56)23-12-6-5-11-22(23)41(33)55)48-43-44(57)50-36-28(47-43)14-13-24-32(36)40(54)21-10-4-3-9-20(21)37(24)51/h1-17H,46H2,(H,47,48)(H,50,57)
• InChI Key: RPTSTJLKLBROIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C4=C(C=C3)N=C(C(=O)N4)NC5=C6C(=C(C(=C5)C7=NC8=C(O7)C=C9C(=C8)C(=O)C1=CC=CC=C1C9=O)N)C(=O)C1=CC=CC=C1C6=O

Description

EINECS 288-255-6 is a chemical substance listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique EINECS number, which helps in tracking and regulating its use in various industries.

Chemical Reactions Analysis

EINECS 288-255-6 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and halogenating agents like chlorine or bromine . The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives with modified functional groups that enhance the compound’s properties for specific applications.

Scientific Research Applications

EINECS 288-255-6 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of more complex molecules. In biology and medicine, it may be used in the development of pharmaceuticals or as a tool for studying biochemical pathways . Industrial applications include its use in the production of polymers, coatings, and other materials that require specific chemical properties .

Mechanism of Action

The mechanism of action of EINECS 288-255-6 involves its interaction with molecular targets and pathways within biological systems. The compound may act by binding to specific enzymes or receptors, thereby modulating their activity and influencing various biochemical processes . The exact molecular targets and pathways involved can vary depending on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

EINECS 288-255-6 can be compared with other similar compounds listed in the EINECS inventory. These compounds may share similar chemical structures or functional groups, but EINECS 288-255-6 may have unique properties that make it particularly suitable for certain applications . Some similar compounds include formaldehyde (EINECS 200-001-8), guanidinium chloride (EINECS 200-002-3), and dexamethasone (EINECS 200-003-9) . The uniqueness of EINECS 288-255-6 lies in its specific chemical properties and the versatility of its applications across different fields.